BUNGAROTOXIN (beta-)

• CAS No.: 65862-89-7
• Product Name: BUNGAROTOXIN (beta-)
• Molecular Formula: β1 and β2 subunits
• Molecular Weight: 20,500 Da (13,500 Da + 7,000 Da)
• Appearance: White solid
• Description: BUNGAROTOXIN (beta-) is a Phospholipase A2 composed of β1 subunit (120-amino acid) and β2 subunit (61-amino acid) linked by disulfide bridges, from Bungarus multicinctus snake venom As phospholipas A2, it is a selective inhibitor of the acetylcholine release at the neuromuscular junction.
• Purity: ≥ 97% (PAGE analysis, FPLC)
• Reference: - Dreyer et al., /The actions of presynaptic snake toxins on membrane currents of mouse motor nerve terminals./ J. Physiol. (1987). 386:445; ; - Chu Chen-Chung et al.,/The non-phospholipase A2 subunit of b-bungarotoxin plays an important role in the phospholipase A2-independent neurotoxic effect: characterization of three isotoxins with a common phospholipase A2 subunit./ Biochem. J. 303(1):171(94; ; - Rowan et al., /Potassium channel blocking actions of b-bungarotoxin and related toxins on mouse and frog motor nerve terminals./ Br. J. Pharmacol. (1988). 94:839; ; - Abe et al., /Isolation and characterization of presynaptically acting neurotoxins from the venom of Bungarus snakes./ Eur. J. Biochem. (1977). 80:1; ; - Strong, /Potassium channel toxins./ Pharmac. Ther. (1990). 46:137
• Last Modified: Aug 20 2021